Cas no 1380151-28-9 (2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol)

• Product Name: 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol
• CAS No: 1380151-28-9
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 6511944
• PubChem ID: 82397892
• Update Time: 2025-06-10

2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol
• 3-(2-Fluoro-4-methoxy-phenyl)-2-methyl-propan-1-ol
• Benzenepropanol, β-amino-2-fluoro-4-methoxy-

• Inchi： 1S/C11H15FO2/c1-8(7-13)5-9-3-4-10(14-2)6-11(9)12/h3-4,6,8,13H,5,7H2,1-2H3
• InChI Key： GOJXAIROTDRILH-UHFFFAOYSA-N
• SMILES： C(O)C(C)CC1=CC=C(OC)C=C1F

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol

Recent Advances in the Study of 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol (CAS: 1380151-28-9)

The compound 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol (CAS: 1380151-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluoro-methoxy phenyl group and an amino alcohol moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol, highlighting its scalability and high yield. The researchers employed a multi-step process involving asymmetric hydrogenation and fluorination, achieving an enantiomeric excess of over 99%. This advancement is critical for the large-scale production of the compound, which is essential for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol exhibits potent activity as a modulator of neurotransmitter receptors. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. In vitro and in vivo studies demonstrated its ability to cross the blood-brain barrier efficiently, a key attribute for central nervous system (CNS) therapeutics.

Another notable finding comes from a collaborative study between academic and industry researchers, which explored the compound's anti-inflammatory properties. The results, published in Bioorganic & Medicinal Chemistry Letters, indicated that 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol could inhibit the production of pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory conditions. The study also highlighted its favorable safety profile in animal models, with no significant adverse effects observed at therapeutic doses.

In addition to its therapeutic potential, recent computational studies have provided insights into the molecular interactions of 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol with its biological targets. Molecular docking simulations revealed high-affinity binding to specific receptor sites, corroborating the experimental data. These findings are instrumental in guiding the design of derivatives with enhanced efficacy and selectivity.

Looking ahead, the compound's versatility and promising preliminary data position it as a strong candidate for further development. Ongoing research is focused on elucidating its full pharmacokinetic profile and exploring its potential in combination therapies. With continued advancements, 2-amino-3-(2-fluoro-4-methoxyphenyl)propan-1-ol may soon transition from the laboratory to clinical trials, offering new hope for patients with unmet medical needs.